Cas no 1434142-18-3 (methyl 2-methyl-3-nitropyridine-4-carboxylate)

• Product Name: methyl 2-methyl-3-nitropyridine-4-carboxylate
• CAS No: 1434142-18-3
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD27986905
• CID: 5180021
• Update Time: 2025-06-09

methyl 2-methyl-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-METHYL-3-NITRO-4-PYRIDINECARBOXYLATE
• methyl 2-methyl-3-nitropyridine-4-carboxylate

• MDL： MFCD27986905
• Inchi： 1S/C8H8N2O4/c1-5-7(10(12)13)6(3-4-9-5)8(11)14-2/h3-4H,1-2H3
• InChI Key： BLHRFGXBDCDXIT-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(C(OC)=O)=C1[N+]([O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Additional information on methyl 2-methyl-3-nitropyridine-4-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-Methyl-3-Nitropyridine-4-Carboxylate (CAS: 1434142-18-3)

Methyl 2-methyl-3-nitropyridine-4-carboxylate (CAS: 1434142-18-3) is a nitropyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. The unique structural features of this compound, such as the nitro and carboxylate functional groups, make it a valuable building block for the construction of complex heterocyclic systems.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 2-methyl-3-nitropyridine-4-carboxylate in the synthesis of novel pyridine-based kinase inhibitors. The study demonstrated that this compound could be efficiently converted into key intermediates for the preparation of potent and selective inhibitors targeting specific tyrosine kinases. The researchers employed a multi-step synthetic route, starting with the nitration of a pyridine precursor, followed by esterification to yield the desired product. The resulting inhibitors exhibited promising activity in preclinical models of cancer, highlighting the potential of this compound in oncology drug discovery.

Another significant application of methyl 2-methyl-3-nitropyridine-4-carboxylate was reported in a Bioorganic & Medicinal Chemistry Letters article, where it was used as a precursor for the development of antimicrobial agents. The study focused on modifying the nitropyridine core to enhance its interaction with bacterial enzymes. The synthesized derivatives showed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest that this compound could serve as a scaffold for the design of new antibiotics, addressing the growing concern of antimicrobial resistance.

Beyond its applications in drug discovery, methyl 2-methyl-3-nitropyridine-4-carboxylate has also been explored in materials science. A recent ACS Applied Materials & Interfaces publication detailed its use in the synthesis of organic semiconductors. The electron-withdrawing nitro group and the planar pyridine ring contribute to the compound's ability to facilitate charge transport, making it a candidate for use in organic electronic devices. This interdisciplinary application underscores the versatility of this compound and its potential to bridge gaps between chemistry, biology, and materials science.

In conclusion, methyl 2-methyl-3-nitropyridine-4-carboxylate (CAS: 1434142-18-3) continues to be a compound of interest in multiple research domains. Its role as a synthetic intermediate in medicinal chemistry, its potential in antimicrobial development, and its applications in materials science highlight its broad utility. Future research is expected to further explore its mechanistic pathways and optimize its derivatives for enhanced efficacy and specificity. As such, this compound remains a valuable tool for researchers aiming to address pressing challenges in healthcare and technology.